4-Pyridinecarboxylic acid, 2,6-bis(1-oxopropoxy)-, 5-chloro-2-((3-((3-(ethoxymethyl)-5-fluoro-3,6-dihydro-2,6-dioxo-1(2H)-pyrimidinyl)carbonyl)benzoyl)oxy)-4-pyridinyl ester
Overview
Description
Thymidylate Synthase Inhibitor DFP-11207 is an orally available thymidylate synthase (TS) inhibitor with potential antineoplastic activity. Upon oral administration, DFP-11207 binds to and inhibits TS. This reduces thymine nucleotide synthesis, inhibits DNA synthesis and cell division, causes DNA damage and leads to tumor cell apoptosis. TS catalyzes the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP).
Properties
CAS No. |
1296177-16-6 |
|---|---|
Molecular Formula |
C32H26ClFN4O12 |
Molecular Weight |
713.0 g/mol |
IUPAC Name |
[5-chloro-2-[3-[3-(ethoxymethyl)-5-fluoro-2,6-dioxopyrimidine-1-carbonyl]benzoyl]oxypyridin-4-yl] 2,6-di(propanoyloxy)pyridine-4-carboxylate |
InChI |
InChI=1S/C32H26ClFN4O12/c1-4-26(39)48-24-11-19(12-25(36-24)49-27(40)5-2)31(44)47-22-13-23(35-14-20(22)33)50-30(43)18-9-7-8-17(10-18)28(41)38-29(42)21(34)15-37(32(38)45)16-46-6-3/h7-15H,4-6,16H2,1-3H3 |
InChI Key |
WUQYJRNEHOAADL-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)OC1=CC(=CC(=N1)OC(=O)CC)C(=O)OC2=CC(=NC=C2Cl)OC(=O)C3=CC=CC(=C3)C(=O)N4C(=O)C(=CN(C4=O)COCC)F |
Origin of Product |
United States |
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